2-[[2-(Hydroxymethyl)piperidin-1-yl]methyl]pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[[2-(hydroxymethyl)piperidin-1-yl]methyl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C15H19N3O2/c19-11-13-5-1-3-7-17(13)10-12-9-15(20)18-8-4-2-6-14(18)16-12/h2,4,6,8-9,13,19H,1,3,5,7,10-11H2
• InChI Key: UPXTZUHJAICKQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CO)CC2=CC(=O)N3C=CC=CC3=N2
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

2-[[2-(Hydroxymethyl)piperidin-1-yl]methyl]pyrido[1,2-a]pyrimidin-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrido[1,2-a]pyrimidin-4-one derivative that has been synthesized using different methods. The aim of

Mechanism of Action

The mechanism of action of 2-[[2-(Hydroxymethyl)piperidin-1-yl]methyl]pyrido[1,2-a]pyrimidin-4-one is not fully understood. However, it has been reported that this compound interacts with various cellular targets, including DNA, RNA, and proteins. In addition, this compound has been shown to inhibit the activity of various enzymes, including tyrosine kinases and topoisomerases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[[2-(Hydroxymethyl)piperidin-1-yl]methyl]pyrido[1,2-a]pyrimidin-4-one have been studied extensively. In vitro studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. In addition, this compound has been shown to inhibit the replication of various viruses, including HIV and hepatitis C virus. In vivo studies have shown that this compound can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[[2-(Hydroxymethyl)piperidin-1-yl]methyl]pyrido[1,2-a]pyrimidin-4-one in lab experiments include its high yield of synthesis, its potential applications in various fields, and its ability to interact with various cellular targets. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-[[2-(Hydroxymethyl)piperidin-1-yl]methyl]pyrido[1,2-a]pyrimidin-4-one. One direction is to investigate its potential applications in the treatment of other neurological disorders, such as Huntington's disease and amyotrophic lateral sclerosis. Another direction is to study the structure-activity relationship of this compound and its derivatives to identify more potent and selective compounds. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity in vivo.

Synthesis Methods

The synthesis of 2-[[2-(Hydroxymethyl)piperidin-1-yl]methyl]pyrido[1,2-a]pyrimidin-4-one has been reported using various methods. One of the methods involves the reaction of 2-chloro-3-formylquinoline with 1-(2-hydroxyethyl)piperidine in the presence of a base. Another method involves the reaction of 2-chloro-3-formylquinoline with 1-(2-hydroxyethyl)piperidine in the presence of a reducing agent. The yield of this synthesis method is reported to be high, and the compound can be obtained in a pure form.

Scientific Research Applications

2-[[2-(Hydroxymethyl)piperidin-1-yl]methyl]pyrido[1,2-a]pyrimidin-4-one has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been investigated for its anticancer, antiviral, and antibacterial properties. In addition, this compound has been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.